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Compound of Interest

Compound Name: Allyl formate

Cat. No.: B156743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of allyl formate in

water and various organic solvents. The information is curated for professionals in research

and development who require precise data for experimental design, formulation, and safety

protocols. This document presents quantitative data in a structured format, details established

experimental methodologies for solubility determination, and includes a visualization of the

experimental workflow.

Core Topic: Allyl Formate Solubility in Water and
Organic Solvents
Allyl formate (C₄H₆O₂) is a colorless liquid with a pungent odor. As an ester of formic acid and

allyl alcohol, its solubility is a critical parameter in various applications, including as a solvent

and in chemical synthesis. Understanding its behavior in different solvent systems is essential

for its effective and safe use.

Data Presentation: Solubility of Allyl Formate
The solubility of allyl formate is influenced by the polarity of the solvent and its capacity for

hydrogen bonding. The following tables summarize the available quantitative and qualitative

solubility data.

Table 1: Solubility of Allyl Formate in Water
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Solvent
Temperature
(°C)

Solubility (g/L) Type of Data Source(s)

Water 25 33.94 Estimated [1]

Note: Qualitative descriptions of allyl formate's water solubility vary, with some sources

describing it as "soluble"[2] and others as "slightly soluble"[3]. The provided quantitative value

is an estimate and should be used with this consideration.

Table 2: Qualitative Solubility and Miscibility of Allyl Formate in Organic Solvents

Solvent
Qualitative Solubility /
Miscibility

Rationale / Supporting
Data

Alcohols (e.g., Ethanol,

Methanol)
Soluble / Miscible

Allyl formate is reported to be

"soluble in alcohol"[1][3].

Structurally similar short-chain

esters, such as methyl formate

and ethyl formate, are miscible

with ethanol and methanol[4]

[5].

Ether (e.g., Diethyl Ether) Soluble / Miscible

Allyl alcohol is miscible with

diethyl ether[6]. Short-chain

esters like methyl formate are

also soluble in diethyl ether[4].

Acetone Soluble / Miscible
Methyl formate, a similar ester,

is miscible with acetone[4].

Oils Soluble
Stated to be "soluble in...oils"

[3].

Experimental Protocols
The determination of a substance's solubility is a fundamental experimental procedure. The

following protocols are based on the internationally recognized OECD Guideline 105 for the

Testing of Chemicals, specifically the "Flask Method," which is suitable for substances with
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solubilities above 10⁻² g/L.[7][8][9] This method can be adapted for both aqueous and organic

solvents.

Objective:
To determine the saturation mass concentration of allyl formate in a specific solvent at a

controlled temperature.

Materials:
Allyl formate (high purity)

Solvent (e.g., distilled or deionized water, or high-purity organic solvent)

Glass flasks with stoppers

Constant temperature water bath or incubator

Magnetic stirrer and stir bars or a mechanical shaker

Analytical balance

Centrifuge (optional)

Syringes and filters (if necessary for phase separation)

Appropriate analytical instrumentation for quantification (e.g., Gas Chromatography with a

Flame Ionization Detector, GC-FID)

Methodology:
Preliminary Test:

To estimate the approximate solubility, add a known volume of the solvent to a flask.

Incrementally add small, measured amounts of allyl formate, agitating after each addition,

until a persistent second phase (undissolved allyl formate) is observed. This provides a

rough estimate for the main experiment.
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Preparation of Saturated Solutions (Main Experiment):

Prepare at least three flasks.

To each flask, add a measured volume of the solvent.

Add an excess amount of allyl formate to each flask (e.g., 2-3 times the estimated

solubility).

Stopper the flasks to prevent evaporation.

Equilibration:

Place the flasks in a constant temperature bath or shaker set to the desired experimental

temperature (e.g., 20 ± 0.5 °C).[8]

Agitate the mixtures for a sufficient duration to reach equilibrium. A common approach

involves two stages:

A preliminary equilibration period (e.g., 24 hours).

A second equilibration period (e.g., another 24 hours) with intermittent vigorous shaking.

The time required for equilibration should be determined, for instance, by taking

measurements at 24, 48, and 72 hours to ensure the concentration has plateaued.[10]

Phase Separation:

After equilibration, allow the flasks to stand in the constant temperature bath to permit the

separation of the two phases.

If necessary, centrifugation at the experimental temperature can be used to achieve a

clear separation.[11]

Carefully sample the solvent phase for analysis, ensuring no part of the undissolved allyl
formate phase is included.

Analysis:
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Determine the concentration of allyl formate in the sampled solvent using a validated

analytical method, such as GC-FID.

Prepare a calibration curve using standards of known allyl formate concentrations in the

same solvent.

Calculate the mean solubility from the replicate flasks.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the solubility of allyl
formate using the flask method as described in the OECD 105 guideline.
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Experimental Workflow for Solubility Determination (OECD 105 Flask Method)
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Caption: Workflow for determining allyl formate solubility via the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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